2-{[1-(2-Methylphenyl)ethyl]amino}butan-1-ol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 2-[1-(2-methylphenyl)ethylamino]butan-1-ol
• InChI: InChI=1S/C13H21NO/c1-4-12(9-15)14-11(3)13-8-6-5-7-10(13)2/h5-8,11-12,14-15H,4,9H2,1-3H3
• InChI Key: LDEDTURTMBVPBN-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC(C)C1=CC=CC=C1C

Description

2-{[1-(2-Methylphenyl)ethyl]amino}butan-1-ol is an amino alcohol derivative featuring a 2-methylphenyl-substituted ethylamine group attached to a butanol backbone. Its molecular formula is C₁₃H₂₁NO, with a molar mass of 207.31 g/mol. The compound’s structure combines aromatic and aliphatic moieties, which may influence its physicochemical properties and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(2-Methylphenyl)ethyl]amino}butan-1-ol can be achieved through several methods. One common approach involves the reaction of 2-methylphenyl ethylamine with butanal in the presence of a reducing agent. The reaction typically proceeds under mild conditions, with the reducing agent facilitating the formation of the alcohol group .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Catalysts and solvents are often employed to improve reaction efficiency and selectivity .

Chemical Reactions Analysis

Types of Reactions

2-{[1-(2-Methylphenyl)ethyl]amino}butan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amines or alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted amines or alcohols.

Scientific Research Applications

2-{[1-(2-Methylphenyl)ethyl]amino}butan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of fine chemicals and specialty materials

Mechanism of Action

The mechanism of action of 2-{[1-(2-Methylphenyl)ethyl]amino}butan-1-ol involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. The presence of both amino and hydroxyl groups allows it to participate in hydrogen bonding and other interactions, influencing its biological effects .

Comparison with Similar Compounds

Structural Analogues

Ethambutol (2-[(2-{[1-(hydroxymethyl)propyl]amino}ethyl)amino]butan-1-ol)

• Molecular Formula : C₁₀H₂₄N₂O₂
• Key Features: Contains a hydroxymethylpropylamino group instead of the 2-methylphenylethyl group.
• Comparison: Ethambutol is a well-known antimycobacterial agent. The replacement of the aromatic 2-methylphenyl group with a hydroxymethylpropyl chain in Ethambutol likely enhances its water solubility, critical for its role in tuberculosis treatment. This structural difference may reduce the lipophilicity of Ethambutol compared to 2-{[1-(2-Methylphenyl)ethyl]amino}butan-1-ol, impacting membrane permeability and target engagement .

1-(2-Methylphenyl)butan-1-ol

• CAS : 5407-62-5
• Molecular Formula : C₁₁H₁₆O
• Key Features: Lacks the amino group present in the target compound.
• Comparison: The absence of the amino moiety results in significantly reduced polarity, as evidenced by its lower molecular weight (164.24 g/mol).

2-(Dimethylamino)-2-phenylbutan-1-ol

• CAS : 39068-94-5
• Molecular Formula: C₁₂H₁₉NO
• Key Features: Features a dimethylamino group and a phenyl ring instead of 2-methylphenyl.
• Comparison: The dimethylamino group increases basicity compared to the secondary amine in the target compound. The phenyl group (vs. This compound is noted as an impurity in pharmaceuticals, highlighting the importance of substituent effects on drug safety profiles .

2-[(1-Phenylethyl)amino]butan-1-ol

• Molecular Formula: C₁₂H₁₉NO
• Key Features : Substitutes 2-methylphenyl with a simple phenyl group.
• Comparison : The removal of the methyl group from the aromatic ring decreases lipophilicity (calculated LogP reduction by ~0.5 units). This modification could alter pharmacokinetic properties, such as metabolic stability or blood-brain barrier penetration .

Physicochemical and Functional Comparisons

Table 1: Key Properties of 2-{[1-(2-Methylphenyl)ethyl]amino}butan-1-ol and Analogs

Compound	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Potential Applications
Target Compound	C₁₃H₂₁NO	207.31	2-Methylphenylethylamino	Antimicrobial (inferred)
Ethambutol	C₁₀H₂₄N₂O₂	204.31	Hydroxymethylpropylamino	Antimycobacterial
1-(2-Methylphenyl)butan-1-ol	C₁₁H₁₆O	164.24	2-Methylphenyl (no amino)	Solvent/Precursor
2-(Dimethylamino)-2-phenylbutan-1-ol	C₁₂H₁₉NO	193.29	Dimethylamino, Phenyl	Pharmaceutical impurity
2-[(1-Phenylethyl)amino]butan-1-ol	C₁₂H₁₉NO	193.29	Phenylethylamino	Receptor modulation (theoretical)

Key Observations :

Aromatic Substituents : The 2-methylphenyl group in the target compound increases steric bulk and lipophilicity compared to phenyl or hydroxymethylpropyl groups. This may enhance membrane permeability but reduce aqueous solubility .

Amino Group Variations: Secondary amines (target compound) exhibit moderate basicity, whereas tertiary amines (e.g., dimethylamino in ) are more basic, affecting protonation states and receptor interactions.

Functional Applications : Ethambutol’s clinical success underscores the importance of polar substituents for water solubility in antimicrobials. The target compound’s aromaticity may favor central nervous system targeting, though empirical data are needed .

Biological Activity

2-{[1-(2-Methylphenyl)ethyl]amino}butan-1-ol, also known as a phenethylamine derivative, possesses a unique molecular structure characterized by a butanol moiety and a 2-methylphenyl group. Its molecular formula is C13H19NO, with a molecular weight of approximately 207.3 g/mol. This compound's distinctive features suggest potential biological activities that merit investigation.

Chemical Structure and Properties

The chemical structure of 2-{[1-(2-Methylphenyl)ethyl]amino}butan-1-ol includes:

• A butanol functional group
• An ethylamine linkage
• A 2-methylphenyl substituent

This arrangement enhances its lipophilicity, which is crucial for its ability to penetrate biological membranes and interact with cellular targets effectively.

Biological Activities

Research indicates that 2-{[1-(2-Methylphenyl)ethyl]amino}butan-1-ol may exhibit various biological activities, including:

1. Antimicrobial Properties

Studies have shown that compounds with structural similarities to 2-{[1-(2-Methylphenyl)ethyl]amino}butan-1-ol possess antimicrobial effects. For instance, analogs with para-methylphenyl groups have been investigated for their efficacy against various bacterial strains, suggesting the potential for this compound in medicinal chemistry applications.

2. Pharmacological Effects

The compound's pharmacological profile is influenced by its functional groups. The presence of both an amine and an alcohol group may enhance its interactions with neurotransmitter systems, potentially affecting mood and behavior. Preliminary studies indicate that such compounds can modulate serotonin and dopamine pathways, which are critical in treating mood disorders .

Case Studies

Several studies have explored the biological activities of related compounds:

Case Study: Antitumor Activity

A study on phenethylamine derivatives highlighted their potential antitumor effects. Compounds similar to 2-{[1-(2-Methylphenyl)ethyl]amino}butan-1-ol were evaluated for their ability to inhibit tumor cell proliferation. The results indicated significant cytotoxicity against various cancer cell lines, with IC50 values demonstrating potency comparable to established chemotherapeutics .

Case Study: Antimicrobial Efficacy

Another investigation focused on the antimicrobial properties of structurally related compounds against Staphylococcus aureus and Enterococcus faecalis. The findings revealed that certain derivatives exhibited substantial inhibitory activity, suggesting that 2-{[1-(2-Methylphenyl)ethyl]amino}butan-1-ol could be explored further for its antimicrobial potential .

Comparative Analysis of Related Compounds

The following table summarizes key features and biological activities of compounds structurally related to 2-{[1-(2-Methylphenyl)ethyl]amino}butan-1-ol:

Compound Name	Molecular Formula	Key Features	Biological Activity
2-{[1-(4-Methylphenyl)ethyl]amino}butan-1-ol	C13H21NO	Para-methylphenyl group	Antimicrobial properties studied
2-{[1-(2-Chlorophenyl)ethyl]amino}butan-1-ol	C12H18ClNO	Chlorine substitution	Potential medicinal applications
2-{[1-(3-Methoxyphenyl)ethyl]amino}butan-1-ol	C13H19NO2	Methoxy group	Varied pharmacological profiles